Cas no 59857-91-9 (2-Pyrrolidinone, 1-butyl-4-(hydroxymethyl)-)

2-Pyrrolidinone, 1-butyl-4-(hydroxymethyl)- structure
59857-91-9 structure
Product Name:2-Pyrrolidinone, 1-butyl-4-(hydroxymethyl)-
CAS No:59857-91-9
MF:C9H17NO2
MW:171.23678278923
CID:1617282
Update Time:2024-09-13

2-Pyrrolidinone, 1-butyl-4-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinone, 1-butyl-4-(hydroxymethyl)-
    • Inchi: 1S/C9H17NO2/c1-2-3-4-10-6-8(7-11)5-9(10)12/h8,11H,2-7H2,1H3
    • InChI Key: APJGYFFENJJIBO-UHFFFAOYSA-N
    • SMILES: N1(CCCC)CC(CO)CC1=O

Computed Properties

  • Exact Mass: 171.12601

Experimental Properties

  • Density: 1.035±0.06 g/cm3(Predicted)
  • Boiling Point: 317.5±15.0 °C(Predicted)
  • PSA: 40.54
  • pka: 14.56±0.10(Predicted)

2-Pyrrolidinone, 1-butyl-4-(hydroxymethyl)- Related Literature

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited